Cas no 393834-67-8 ((2E)-3-(3,4-dimethoxyphenyl)-N-(4-{2-(pyridin-3-yl)piperidin-1-ylsulfonyl}phenyl)prop-2-enamide)

• Product Name: (2E)-3-(3,4-dimethoxyphenyl)-N-(4-{2-(pyridin-3-yl)piperidin-1-ylsulfonyl}phenyl)prop-2-enamide
• CAS No: 393834-67-8
• MF: C₂₇H₂₉N₃O₅S
• MW: 507.601265668869
• CID: 6043112
• PubChem ID: 6293706
• Update Time: 2025-10-18

(2E)-3-(3,4-dimethoxyphenyl)-N-(4-{2-(pyridin-3-yl)piperidin-1-ylsulfonyl}phenyl)prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• (2E)-3-(3,4-dimethoxyphenyl)-N-(4-{2-(pyridin-3-yl)piperidin-1-ylsulfonyl}phenyl)prop-2-enamide
• (E)-3-(3,4-dimethoxyphenyl)-N-(4-((2-(pyridin-3-yl)piperidin-1-yl)sulfonyl)phenyl)acrylamide
• 2-Propenamide, 3-(3,4-dimethoxyphenyl)-N-[4-[[2-(3-pyridinyl)-1-piperidinyl]sulfonyl]phenyl]-
• (2E)-3-(3,4-dimethoxyphenyl)-N-(4-{[2-(pyridin-3-yl)piperidin-1-yl]sulfonyl}phenyl)prop-2-enamide
• F0533-0670
• (E)-3-(3,4-dimethoxyphenyl)-N-[4-(2-pyridin-3-ylpiperidin-1-yl)sulfonylphenyl]prop-2-enamide
• 393834-67-8
• AKOS024580933

• Inchi： 1S/C27H29N3O5S/c1-34-25-14-8-20(18-26(25)35-2)9-15-27(31)29-22-10-12-23(13-11-22)36(32,33)30-17-4-3-7-24(30)21-6-5-16-28-19-21/h5-6,8-16,18-19,24H,3-4,7,17H2,1-2H3,(H,29,31)
• InChI Key： YGHWRXJDDHIYQK-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(S(N2CCCCC2C2=CC=CN=C2)(=O)=O)C=C1)(=O)C=CC1=CC=C(OC)C(OC)=C1

Computed Properties

• Exact Mass: 507.18279221g/mol
• Monoisotopic Mass: 507.18279221g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 36
• Rotatable Bond Count: 8
• Complexity: 837
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 106Ų

Experimental Properties

• Density: 1.294±0.06 g/cm3(Predicted)
• pka: 13.09±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Cinnamic acid amides

Additional information on (2E)-3-(3,4-dimethoxyphenyl)-N-(4-{2-(pyridin-3-yl)piperidin-1-ylsulfonyl}phenyl)prop-2-enamide

Comprehensive Overview of (2E)-3-(3,4-dimethoxyphenyl)-N-(4-{2-(pyridin-3-yl)piperidin-1-ylsulfonyl}phenyl)prop-2-enamide (CAS No. 393834-67-8)

The compound (2E)-3-(3,4-dimethoxyphenyl)-N-(4-{2-(pyridin-3-yl)piperidin-1-ylsulfonyl}phenyl)prop-2-enamide (CAS No. 393834-67-8) is a sophisticated organic molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique structure combines a dimethoxyphenyl moiety with a piperidine-sulfonyl linkage, making it a promising candidate for various therapeutic applications. Researchers are particularly interested in its potential as a modulator of specific biological pathways, given its prop-2-enamide backbone and pyridinyl substitution.

In recent years, the demand for novel small-molecule inhibitors and targeted therapeutics has surged, driven by advancements in precision medicine. This compound’s CAS No. 393834-67-8 is frequently searched in academic databases and patent filings, reflecting its relevance in drug discovery. Its sulfonamide group, coupled with the piperidine ring, suggests potential interactions with enzymes or receptors involved in inflammation and metabolic disorders—a hot topic in current biomedical research.

The synthesis of (2E)-3-(3,4-dimethoxyphenyl)-N-(4-{2-(pyridin-3-yl)piperidin-1-ylsulfonyl}phenyl)prop-2-enamide involves multi-step organic reactions, including Wittig olefination and sulfonylation. These methods are widely discussed in synthetic chemistry forums, aligning with the growing interest in green chemistry and atom-economical processes. Researchers are also exploring its structure-activity relationship (SAR) to optimize bioavailability and selectivity, addressing common challenges in drug development.

From an industrial perspective, this compound’s CAS No. 393834-67-8 is often associated with high-throughput screening libraries. Its enamide functionality is a key feature in medicinal chemistry, as it mimics natural peptide bonds while offering enhanced stability. This aligns with the trend of developing proteolysis-targeting chimeras (PROTACs) and other degradation-based therapies, which dominate recent pharmaceutical innovations.

Environmental and safety profiles of (2E)-3-(3,4-dimethoxyphenyl)-N-(4-{2-(pyridin-3-yl)piperidin-1-ylsulfonyl}phenyl)prop-2-enamide are also under scrutiny, as regulatory agencies emphasize sustainable chemical design. Computational tools like molecular docking and ADMET prediction are employed to evaluate its potential side effects, a practice increasingly adopted in preclinical research.

In summary, CAS No. 393834-67-8 represents a nexus of cutting-edge science and practical applications. Its structural complexity and functional diversity make it a subject of ongoing investigation, particularly in the context of personalized medicine and next-generation therapeutics. As research progresses, this compound may unlock new avenues for treating complex diseases, reinforcing its importance in modern chemistry and pharmacology.